Cas no 1858255-87-4 (5-Benzyl-2-phenyl-3-propyl-1H-pyrrole)

• Product Name: 5-Benzyl-2-phenyl-3-propyl-1H-pyrrole
• CAS No: 1858255-87-4
• MF: C₂₀H₂₁N
• MW: 275.387445211411
• MDL: MFCD29067398
• CID: 5221062
• Update Time: 2026-03-07

5-Benzyl-2-phenyl-3-propyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 5-Benzyl-2-phenyl-3-propyl-1H-pyrrole
• 1H-Pyrrole, 2-phenyl-5-(phenylmethyl)-3-propyl-

• MDL： MFCD29067398
• Inchi： 1S/C20H21N/c1-2-9-18-15-19(14-16-10-5-3-6-11-16)21-20(18)17-12-7-4-8-13-17/h3-8,10-13,15,21H,2,9,14H2,1H3
• InChI Key： IEZMZFAWAHHWTQ-UHFFFAOYSA-N
• SMILES： N1C(CC2C=CC=CC=2)=CC(CCC)=C1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 288
• XLogP3: 5.7
• Topological Polar Surface Area: 15.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 5-Benzyl-2-phenyl-3-propyl-1H-pyrrole

Comprehensive Overview of 5-Benzyl-2-phenyl-3-propyl-1H-pyrrole (CAS No. 1858255-87-4): Properties, Applications, and Research Insights

5-Benzyl-2-phenyl-3-propyl-1H-pyrrole (CAS No. 1858255-87-4) is a structurally unique pyrrole derivative that has garnered significant attention in pharmaceutical and material science research. This compound belongs to the class of heterocyclic organic compounds, characterized by a five-membered aromatic ring containing nitrogen. Its molecular structure, featuring benzyl, phenyl, and propyl substituents, contributes to its distinct chemical properties and potential applications. Researchers are particularly interested in its electronic configuration and steric effects, which make it a promising candidate for drug discovery and advanced material development.

In recent years, the demand for novel pyrrole-based compounds has surged due to their versatility in medicinal chemistry. 5-Benzyl-2-phenyl-3-propyl-1H-pyrrole has been studied for its potential as a pharmacophore in designing inhibitors for enzymes like cyclooxygenase (COX) and kinases. Its lipophilic nature and aromatic stacking capability enhance membrane permeability, a critical factor in central nervous system (CNS) drug delivery. These attributes align with current trends in targeted therapy and precision medicine, addressing frequent search queries such as "pyrrole derivatives in cancer research" or "small molecules for neurodegenerative diseases."

The synthesis of 5-Benzyl-2-phenyl-3-propyl-1H-pyrrole typically involves Paal-Knorr pyrrole synthesis or multicomponent reactions, with yields optimized through catalytic methods. Advanced techniques like microwave-assisted synthesis have reduced reaction times while improving purity—a topic frequently searched by synthetic chemists. Analytical characterization via NMR spectroscopy, mass spectrometry, and X-ray crystallography confirms its structural integrity. Such methodologies resonate with industry professionals seeking "efficient heterocycle synthesis protocols" or "analytical validation of complex organic molecules."

Beyond pharmaceuticals, this compound exhibits intriguing properties for optoelectronic materials. Its extended π-conjugation system enables applications in organic light-emitting diodes (OLEDs) and photovoltaic cells, areas trending in renewable energy discussions. Computational studies predict its HOMO-LUMO energy gap to be tunable via structural modifications—a hotspot for queries like "designing organic semiconductors" or "pyrroles in sustainable technology." These interdisciplinary applications underscore its relevance in both life sciences and green chemistry initiatives.

Quality control of CAS No. 1858255-87-4 adheres to stringent ICH guidelines, with HPLC purity often exceeding 98%. Stability studies under varying pH and temperature conditions ensure reliability for industrial use. Such data addresses common concerns like "pyrrole derivative storage conditions" or "benchmarking compound purity," frequently encountered in procurement discussions. Furthermore, its structure-activity relationship (SAR) profiles are actively documented in patent literature, reflecting commercial interest in proprietary formulations.

In conclusion, 5-Benzyl-2-phenyl-3-propyl-1H-pyrrole represents a multifaceted compound bridging drug discovery, material innovation, and catalytic chemistry. Its alignment with trending topics—such as AI-driven molecular design and bioisosteric replacements—positions it as a subject of ongoing exploration. For researchers querying "emerging pyrrole applications" or "CAS 1858255-87-4 suppliers," this compound offers a compelling case study in the convergence of synthetic expertise and cutting-edge applications.